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Compound of Interest

Compound Name: N-(3-lodopyridin-4-yl)pivalamide

Cat. No.: B049149

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-lodopyridin-4-yl)pivalamide is a halogenated pyridine derivative with potential
applications in medicinal chemistry and drug development as a synthetic intermediate. This
technical guide provides a comprehensive overview of its structure and proposes a logical
synthetic pathway. While detailed experimental data and specific biological functions are not
extensively documented in publicly available literature, this document consolidates the existing
information and outlines a theoretical framework for its synthesis and characterization.

Core Structure and Properties

N-(3-lodopyridin-4-yl)pivalamide possesses a central pyridine ring substituted with an iodine
atom at the 3-position and a pivalamide group at the 4-position. The pivalamide moiety consists
of a bulky tert-butyl group attached to an amide linker.

Chemical Structure

The chemical structure of N-(3-lodopyridin-4-yl)pivalamide is confirmed by its entry in the
PubChem database.

Diagram 1: Chemical Structure of N-(3-lodopyridin-4-yl)pivalamide

Caption: Chemical structure of N-(3-lodopyridin-4-yl)pivalamide.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b049149?utm_src=pdf-interest
https://www.benchchem.com/product/b049149?utm_src=pdf-body
https://www.benchchem.com/product/b049149?utm_src=pdf-body
https://www.benchchem.com/product/b049149?utm_src=pdf-body
https://www.benchchem.com/product/b049149?utm_src=pdf-body
https://www.benchchem.com/product/b049149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Detailed, experimentally verified quantitative data for N-(3-lodopyridin-4-yl)pivalamide is not
readily available in the surveyed literature. However, based on its structure, some general
properties can be inferred. The presence of the iodine atom and the polar amide group would
suggest a solid-state material at room temperature with moderate solubility in organic solvents.

Table 1: Predicted Physicochemical Properties

Property Value Source
Molecular Formula C10H13IN20 PubChem
Molecular Weight 304.13 g/mol PubChem
Appearance Solid (predicted)

Predicted to be soluble in polar

Solubility
organic solvents

Proposed Synthetic Pathway

While a specific, detailed experimental protocol for the synthesis of N-(3-lodopyridin-4-
yl)pivalamide has not been identified in the scientific literature, a logical synthetic route can be
proposed based on standard organic chemistry reactions. The synthesis would likely involve a
two-step process starting from 4-aminopyridine.

Diagram 2: Proposed Synthesis of N-(3-lodopyridin-4-yl)pivalamide
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Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol (Hypothetical)

The following is a hypothetical, generalized protocol that would require optimization and
experimental validation.

Step 1: Synthesis of N-(pyridin-4-yl)pivalamide

e Reaction Setup: To a solution of 4-aminopyridine in a suitable aprotic solvent (e.qg.,
dichloromethane) under an inert atmosphere (e.g., nitrogen), add a base such as pyridine or
triethylamine.

o Acylation: Cool the mixture in an ice bath and add pivaloyl chloride dropwise with stirring.

» Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours. Monitor the reaction progress by thin-layer chromatography (TLC).

o Workup: Upon completion, quench the reaction with water and extract the product with an
organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purification: Purify the crude product by column chromatography on silica gel to yield N-
(pyridin-4-yl)pivalamide.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b049149?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step 2: Synthesis of N-(3-lodopyridin-4-yl)pivalamide

Reaction Setup: Dissolve N-(pyridin-4-yl)pivalamide in concentrated sulfuric acid and cool
the mixture in an ice bath.

¢ lodination: Add N-iodosuccinimide (NIS) portion-wise to the stirred solution.

o Reaction Monitoring: Allow the reaction to proceed at low temperature for a specified time,
monitoring for the formation of the product by TLC or LC-MS.

o Workup: Carefully pour the reaction mixture onto ice and neutralize with a suitable base
(e.g., sodium bicarbonate). Extract the product with an organic solvent.

 Purification: Wash the organic layer, dry, and concentrate. Purify the final product by
recrystallization or column chromatography.

Potential Applications in Drug Development

While no specific biological activity has been reported for N-(3-lodopyridin-4-yl)pivalamide
itself, its structural motifs are present in various biologically active molecules. The iodinated
pyridine core is a versatile scaffold in medicinal chemistry, often used in compounds targeting
kinases and other enzymes. The iodine atom can serve as a handle for further functionalization
via cross-coupling reactions, allowing for the synthesis of diverse compound libraries for
screening.

Conclusion

N-(3-lodopyridin-4-yl)pivalamide is a chemical entity with a well-defined structure. Although
detailed experimental and biological data are currently lacking in the public domain, its
synthesis is feasible through established chemical transformations. This compound represents
a potential building block for the synthesis of more complex molecules with potential
therapeutic applications. Further research is warranted to fully characterize its properties and
explore its utility in drug discovery and development. Researchers interested in this molecule
would need to undertake its synthesis and full analytical characterization.

¢ To cite this document: BenchChem. [N-(3-lodopyridin-4-yl)pivalamide: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049149#structure-of-n-3-iodopyridin-4-yl-pivalamide]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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